Cas no 20185-43-7 (4-Pyrimidinecarboxaldehyde,5-fluoro-1,2,3,6-tetrahydro-2,6-dioxo-)

• Product Name: 4-Pyrimidinecarboxaldehyde,5-fluoro-1,2,3,6-tetrahydro-2,6-dioxo-
• CAS No: 20185-43-7
• MF: C₅H₃FN₂O₃
• MW: 158.087324380875
• CID: 289096
• PubChem ID: 146516
• Update Time: 2025-04-19

4-Pyrimidinecarboxaldehyde,5-fluoro-1,2,3,6-tetrahydro-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,5-fluoro-1,2,3,6-tetrahydro-2,6-dioxo-
• 5-fluoro-2,4-dioxo-1H-pyrimidine-6-carbaldehyde
• 4-Pyrimidinecarboxaldehyde, 5-fluoro-1,2,3,6-tetrahydro-2,6-dioxo-
• SCHEMBL463606
• 5-Fluoro-2,6-dihydroxypyrimidine-4-carbaldehyde
• 20185-43-7
• DTXSID40174017
• 5-Fluoroortic aldehyde

• Inchi： 1S/C5H3FN2O3/c6-3-2(1-9)7-5(11)8-4(3)10/h1H,(H2,7,8,10,11)
• InChI Key： GNMDYMAOXRUWMG-UHFFFAOYSA-N
• SMILES： FC1C(NC(NC=1C=O)=O)=O

Computed Properties

• Exact Mass: 158.01279
• Monoisotopic Mass: 158.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.6
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.534
• PSA: 75.27